Cas no 2763906-62-1 (2',3'-dihydrospirocyclopentane-1,1'-inden-2'-amine)

• Product Name: 2',3'-dihydrospirocyclopentane-1,1'-inden-2'-amine
• CAS No: 2763906-62-1
• MF: C₁₃H₁₇N
• MW: 187.280783414841
• CID: 6265152
• PubChem ID: 165438511
• Update Time: 2025-06-10

2',3'-dihydrospirocyclopentane-1,1'-inden-2'-amine Chemical and Physical Properties

Names and Identifiers

• 2',3'-dihydrospirocyclopentane-1,1'-inden-2'-amine
• 2',3'-dihydrospiro[cyclopentane-1,1'-inden]-2'-amine
• EN300-30898769
• 2763906-62-1

• Inchi： 1S/C13H17N/c14-12-9-10-5-1-2-6-11(10)13(12)7-3-4-8-13/h1-2,5-6,12H,3-4,7-9,14H2
• InChI Key： JMNVMYQXGZTNSU-UHFFFAOYSA-N
• SMILES： NC1CC2C=CC=CC=2C21CCCC2

Computed Properties

• Exact Mass: 187.136099547g/mol
• Monoisotopic Mass: 187.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on 2',3'-dihydrospirocyclopentane-1,1'-inden-2'-amine

2',3'-Dihydrospirocyclopentane-1,1'-inden-2'-amine (CAS No. 2763906-62-1): A Comprehensive Overview

2',3'-Dihydrospirocyclopentane-1,1'-inden-2'-amine (CAS No. 2763906-62-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique spirocyclic structure, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The spirocyclic framework of 2',3'-dihydrospirocyclopentane-1,1'-inden-2'-amine is particularly noteworthy due to its potential to enhance the pharmacological properties of drug molecules. Spirocyclic compounds are known for their ability to improve the solubility, bioavailability, and metabolic stability of drugs, which are critical factors in drug development. Recent studies have highlighted the importance of spirocyclic structures in the design of potent and selective ligands for various biological targets.

In terms of its chemical structure, 2',3'-dihydrospirocyclopentane-1,1'-inden-2'-amine features a fused ring system with a central spiro junction. This structural motif provides a rigid scaffold that can be functionalized to modulate the compound's biological activity. The amine group at the 2' position is particularly important as it can form hydrogen bonds with target proteins, enhancing the compound's binding affinity and selectivity.

Recent research has focused on the potential therapeutic applications of 2',3'-dihydrospirocyclopentane-1,1'-inden-2'-amine. One area of interest is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are implicated in various diseases, including neurological disorders, cardiovascular diseases, and cancer. Studies have shown that 2',3'-dihydrospirocyclopentane-1,1'-inden-2'-amine can selectively bind to specific GPCRs, modulating their activity and potentially leading to new therapeutic strategies.

Another promising application of 2',3'-dihydrospirocyclopentane-1,1'-inden-2'-amine is in the field of neurodegenerative diseases. Research has indicated that this compound may have neuroprotective properties, potentially reducing neuronal damage and promoting cell survival. This makes it an attractive candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 2',3'-dihydrospirocyclopentane-1,1'-inden-2'-amine have also been investigated. Preliminary studies suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are essential for ensuring that the compound can effectively reach its target site in the body and exert its therapeutic effects without causing significant side effects.

In addition to its potential as a therapeutic agent, 2',3'-dihydrospirocyclopentane-1,1'-inden-2'-amine has also been explored as a tool compound in chemical biology research. Its unique structure and biological activity make it a valuable probe for studying protein-protein interactions and signaling pathways. By using this compound as a chemical tool, researchers can gain insights into the mechanisms underlying various biological processes and diseases.

The synthesis of 2',3'-dihydrospirocyclopentane-1,1'-inden-2'-amine has been optimized to ensure high yields and purity. Various synthetic routes have been developed, each with its own advantages in terms of efficiency and scalability. These synthetic methods provide chemists with flexible options for producing the compound on both laboratory and industrial scales.

Despite its promising potential, further research is needed to fully understand the pharmacological profile and safety profile of 2',3'-dihydrospirocyclopentane-1,1'-inden-2'-amine. Preclinical studies are ongoing to evaluate its efficacy and safety in animal models of various diseases. Clinical trials will be necessary to determine its therapeutic value in humans.

In conclusion, 2',3'-dihydrospirocyclopentane-1,1'-inden-2'-amine (CAS No. 2763906-62-1) represents an exciting advancement in medicinal chemistry and pharmaceutical research. Its unique spirocyclic structure and diverse biological activities make it a promising candidate for the development of new therapeutic agents. Ongoing research will continue to uncover new applications and optimize its use in both clinical settings and chemical biology studies.